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Compound of Interest

Compound Name: Gefitinib-d6

Cat. No.: B593861 Get Quote

Property Value Reference

IUPAC Name

N-(3-chloro-4-fluorophenyl)-7-

methoxy-6-[3-(4-

morpholinyl)propoxy-

1,1,2,2,3,3-d6]-4-

quinazolinamine

[6]

CAS Number 1228664-49-0 [6][8]

Molecular Formula C₂₂H₁₈ClD₆FN₄O₃ [8]

Molecular Weight 452.9 g/mol [8]

Purity ≥99% deuterated forms (d₁-d₆) [8]

Formulation A solid [8]

Core Application: Bioanalytical Quantification
The principal role of Gefitinib-d6 in preliminary studies is to serve as an internal standard for

the precise measurement of Gefitinib concentrations in biological samples. This is essential for

establishing the pharmacokinetic profile of the parent drug.

Experimental Protocol: UPLC-MS/MS Quantification in
Mouse Plasma
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A rapid ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS)

method has been developed for the simultaneous quantification of Gefitinib and its major

metabolites in mouse plasma, a protocol in which Gefitinib-d6 is fundamental.

1. Sample Preparation:

Mouse plasma samples (standards, quality controls, and unknowns) are prepared via protein

precipitation.

To 10 µL of plasma, add 40 µL of methanol containing Gefitinib-d6 as the internal standard.

Vortex mix the sample and then centrifuge at 25,000 g for 5 minutes.

Collect the resulting supernatant.

Dilute 10 µL of the supernatant with 490 µL of a 50:50 methanol:water solution (a 1-in-50

dilution).

2. Chromatographic Separation:

The analysis is performed using a UPLC system to separate Gefitinib and its metabolites

from other plasma components.

3. Mass Spectrometric Detection:

A triple quadrupole mass spectrometer is used for detection and quantification.

The method demonstrates a lower limit of quantification of 15 ng/mL and an upper limit of

7500 ng/mL for Gefitinib.

The assay is shown to be reproducible, with the coefficient of variation for quality control

concentrations ranging from 3.8% to 7.8%.

Bioanalytical Workflow```dot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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